Cas no 147578-43-6 (2-(2-methylpropoxy)benzoic acid)

• Product Name: 2-(2-methylpropoxy)benzoic acid
• CAS No: 147578-43-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD06800806
• CID: 1323542
• Update Time: 2025-04-20

2-(2-methylpropoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-methylpropoxy)-
• 2-Isobutoxybenzoic acid
• 2-(2-methylpropoxy)benzoic acid

• MDL： MFCD06800806
• Inchi： 1S/C11H14O3/c1-8(2)7-14-10-6-4-3-5-9(10)11(12)13/h3-6,8H,7H2,1-2H3,(H,12,13)
• InChI Key： SUSANQWSCSKXPF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 194.09432
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 46.53